Cas no 53823-11-3 (4-methyl-1H-cyclohepta[1,2-d:4,5-d']diimidazole-2,6-diamine)

4-methyl-1H-cyclohepta[1,2-d:4,5-d']diimidazole-2,6-diamine structure
53823-11-3 structure
Product Name:4-methyl-1H-cyclohepta[1,2-d:4,5-d']diimidazole-2,6-diamine
CAS No:53823-11-3
MF:C10H10N6
MW:214.226600170135
CID:939208
PubChem ID:323259
Update Time:2025-04-19

4-methyl-1H-cyclohepta[1,2-d:4,5-d']diimidazole-2,6-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-1H-cyclohepta[1,2-d:4,5-d']diimidazole-2,6-diamine
    • PARAZOANTHOXANTHIN A
    • 4-methyl-1H-cyclohepta[1,2-d,4,5-d']diimidazole-2,6-diamine
    • AC1L888F
    • NSC282147
    • NSC-282147
    • SHHMMSFAIOQFON-UHFFFAOYSA-N
    • DTXSID70314368
    • 53823-11-3
    • 1H-Cyclohepta[1,2-d:4,5-d']diimidazole-2,6-diamine, 4-methyl-
    • 2-methyl-4,6,11,13-tetrazatricyclo[8.3.0.03,7]trideca-1(10),2,4,6,8,12-hexaene-5,12-diamine
    • Inchi: 1S/C10H10N6/c1-4-7-5(13-9(11)15-7)2-3-6-8(4)16-10(12)14-6/h2-3H,1H3,(H2,11,13,15)(H3,12,14,16)
    • InChI Key: SHHMMSFAIOQFON-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC2=C1C=CC1C(=C2C)N=C(N)N=1

Computed Properties

  • Exact Mass: 214.0969
  • Monoisotopic Mass: 214.09669434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 106.5
  • LogP: 2.14130

4-methyl-1H-cyclohepta[1,2-d:4,5-d']diimidazole-2,6-diamine Related Literature

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